1 1'-DIETHYL-2 2'-QUINOTRICARBOCYANINE
1 1'-DIETHYL-2 2'-QUINOTRICARBOCYANINE
Brand Name:
Vulcanchem
CAS No.:
17695-32-8
VCID:
VC21036517
InChI:
InChI=1S/C29H29N2.HI/c1-3-30-26(22-20-24-14-10-12-18-28(24)30)16-8-6-5-7-9-17-27-23-21-25-15-11-13-19-29(25)31(27)4-2;/h5-23H,3-4H2,1-2H3;1H/q+1;/p-1
SMILES:
CCN1C(=CC=CC=CC=CC2=[N+](C3=CC=CC=C3C=C2)CC)C=CC4=CC=CC=C41.[I-]
Molecular Formula:
C29H29IN2
Molecular Weight:
532.5 g/mol
1 1'-DIETHYL-2 2'-QUINOTRICARBOCYANINE
CAS No.: 17695-32-8
Cat. No.: VC21036517
Molecular Formula: C29H29IN2
Molecular Weight: 532.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17695-32-8 |
|---|---|
| Molecular Formula | C29H29IN2 |
| Molecular Weight | 532.5 g/mol |
| IUPAC Name | 1-ethyl-2-[7-(1-ethylquinolin-1-ium-2-yl)hepta-2,4,6-trienylidene]quinoline;iodide |
| Standard InChI | InChI=1S/C29H29N2.HI/c1-3-30-26(22-20-24-14-10-12-18-28(24)30)16-8-6-5-7-9-17-27-23-21-25-15-11-13-19-29(25)31(27)4-2;/h5-23H,3-4H2,1-2H3;1H/q+1;/p-1 |
| Standard InChI Key | QISHCOOKKXNXNW-UHFFFAOYSA-M |
| Isomeric SMILES | CCN1/C(=C/C=C/C=C/C=C/C2=[N+](C3=CC=CC=C3C=C2)CC)/C=CC4=CC=CC=C41.[I-] |
| SMILES | CCN1C(=CC=CC=CC=CC2=[N+](C3=CC=CC=C3C=C2)CC)C=CC4=CC=CC=C41.[I-] |
| Canonical SMILES | CCN1C(=CC=CC=CC=CC2=[N+](C3=CC=CC=C3C=C2)CC)C=CC4=CC=CC=C41.[I-] |
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